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Compound of Interest

Compound Name: ONO-8590580

Cat. No.: B609755 Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides essential guidance on the proper disposal procedures for ONO-
8590580, a GABA-A α5 negative allosteric modulator. The information is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices and environmental protection.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of ONO-8590580 is fundamental

to its safe handling and disposal.

Property Value

Molecular Formula C₂₁H₂₁FN₆

Molecular Weight 376.43 g/mol

CAS Number 1802661-73-9

Appearance Solid powder

Storage
Store at -20°C for up to 1 year.[1] In solvent,

store at -80°C for up to 1 year.[2]
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While specific toxicity data is limited, as a bioactive compound, ONO-8590580 should be

handled with care. Assume it is potentially hazardous upon ingestion, inhalation, or skin

contact. Always consult the Safety Data Sheet (SDS) for the most current and detailed

information.

Personal Protective Equipment (PPE)
When handling ONO-8590580 in its solid form or in solution, the following personal protective

equipment (PPE) is mandatory:

Gloves: Nitrile or other appropriate chemical-resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat should be worn to protect from skin contact.

Respiratory Protection: If handling large quantities of the powder or if there is a risk of

aerosolization, a properly fitted respirator is recommended.

Spill and Leak Procedures
In the event of a spill:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Increase ventilation to the area.

Contain: For powdered spills, gently cover with an absorbent material to prevent dispersal.

For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or earth).

Collect: Carefully scoop the contained material into a sealed, labeled waste container.

Clean: Decontaminate the spill area with an appropriate solvent, followed by soap and water.

Dispose: Treat all spill cleanup materials as hazardous waste.
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Proper disposal of ONO-8590580 and its associated waste is critical to prevent environmental

contamination and ensure regulatory compliance. Do not dispose of ONO-8590580 down the

drain or in regular trash.

Step 1: Waste Segregation and Collection

Solid Waste: Collect unused ONO-8590580 powder, contaminated PPE (gloves, etc.), and

weighing papers in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Solutions containing ONO-8590580 should be collected in a separate, labeled

hazardous waste container. Common solvents used in experimental protocols include

DMSO, PEG300, Tween-80, and saline.[1][2] These solvent-containing solutions must be

treated as chemical waste.

Sharps: Any contaminated needles or other sharps must be disposed of in a designated

sharps container.

Step 2: Labeling

All waste containers must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "ONO-8590580"

The concentration and quantity of the waste

The date of accumulation

Step 3: Storage

Store hazardous waste containers in a designated, secure area away from incompatible

materials. Ensure the storage area is well-ventilated.

Step 4: Final Disposal

Arrange for pick-up and disposal by a licensed hazardous waste disposal company. Follow all

local, state, and federal regulations for the disposal of chemical waste.
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Experimental Protocol Waste Management
Experimental protocols often involve the use of ONO-8590580 in various solutions. For

example, a common vehicle for in vivo studies consists of a mixture of DMSO, PEG300,

Tween-80, and saline.[1][2] All materials and solutions resulting from such experiments,

including any unused dosing solutions and animal bedding potentially contaminated with the

compound, should be treated as hazardous waste and disposed of according to the procedures

outlined above.
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Caption: Workflow for the proper disposal of ONO-8590580 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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